Cas no 118775-49-8 (4-chloro-2-(3-chloroprop-1-en-2-yl)pyridine)

4-Chloro-2-(3-chloroprop-1-en-2-yl)pyridine is a chlorinated pyridine derivative with a reactive allylic chloropropenyl substituent. This compound is of interest in synthetic organic chemistry due to its bifunctional reactivity, enabling its use as a versatile intermediate in the preparation of heterocyclic compounds, agrochemicals, and pharmaceuticals. The presence of both chloro and propenyl groups allows for selective modifications, including nucleophilic substitutions and cross-coupling reactions. Its pyridine core contributes to stability while facilitating further functionalization. The compound is typically handled under controlled conditions due to its reactivity. Suitable for research and industrial applications, it serves as a key building block in the development of more complex molecular architectures.
4-chloro-2-(3-chloroprop-1-en-2-yl)pyridine structure
118775-49-8 structure
Product Name:4-chloro-2-(3-chloroprop-1-en-2-yl)pyridine
CAS No:118775-49-8
MF:C8H7Cl2N
MW:188.053879976273
CID:5983381
PubChem ID:15008713
Update Time:2025-10-31

4-chloro-2-(3-chloroprop-1-en-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-(3-chloroprop-1-en-2-yl)pyridine
    • SCHEMBL9370095
    • IVIQKDOZYCTXQV-UHFFFAOYSA-N
    • 4-chloro-2-(1-chloromethylvinyl)pyridine
    • 118775-49-8
    • EN300-1967041
    • Inchi: 1S/C8H7Cl2N/c1-6(5-9)8-4-7(10)2-3-11-8/h2-4H,1,5H2
    • InChI Key: IVIQKDOZYCTXQV-UHFFFAOYSA-N
    • SMILES: ClCC(=C)C1C=C(C=CN=1)Cl

Computed Properties

  • Exact Mass: 186.9955546g/mol
  • Monoisotopic Mass: 186.9955546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.9Ų

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Additional information on 4-chloro-2-(3-chloroprop-1-en-2-yl)pyridine

4-Chloro-2-(3-Chloroprop-1-en-2-yl)Pyridine: A Comprehensive Overview

4-Chloro-2-(3-chloroprop-1-en-2-yl)pyridine (CAS No. 118775-49-8) is a synthetic organic compound with a unique structure that combines a pyridine ring with chlorinated substituents. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a pyridine core and a chlorinated propenyl group, contributes to its distinctive chemical properties and reactivity.

The synthesis of 4-chloro-2-(3-chloroprop-1-en-2-yl)pyridine involves multi-step organic reactions, often utilizing intermediates such as 2-pyridinecarboxaldehyde or other pyridine derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts, such as palladium or nickel complexes, to facilitate key steps in the synthesis process.

One of the most notable applications of 4-chloro-2-(3-chloroprop-1-en-2-yl)pyridine is in the development of novel pharmaceutical agents. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug discovery programs targeting chronic diseases such as arthritis or neurodegenerative disorders. Preclinical trials have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress.

In the agrochemical sector, 4-chloro-2-(3-chloroprop-1-en-2-yl)pyridine has been investigated for its pesticidal activity. Research indicates that this compound may possess insecticidal properties, particularly against agricultural pests such as aphids and whiteflies. Its ability to disrupt essential biochemical pathways in insects makes it a potential alternative to traditional pesticides, which often face resistance issues.

Recent studies have also explored the use of 4-chloro-2-(3-chloroprop-1-en-2-y l)pyridine in materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) or photovoltaic devices. Researchers have reported promising results in terms of conductivity and stability when this compound is incorporated into polymer matrices.

The toxicological profile of 4-chloro-(3-chloropropenyl)pyridine has been a subject of recent investigations. Acute toxicity studies indicate that this compound exhibits moderate toxicity in experimental animals, with effects primarily observed on the liver and kidneys. However, chronic toxicity studies are still ongoing to fully understand its long-term health implications.

In conclusion, 4-chloro-(3-chloropropenyl)pyridine (CAS No. 118775-) represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it a valuable tool for researchers and developers seeking innovative solutions in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.

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